Cas no 2228794-79-2 (methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate
• CAS No: 2228794-79-2
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 5936340
• PubChem ID: 165626028
• Update Time: 2025-07-24

methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate
• EN300-1790368
• 2228794-79-2

• Inchi： 1S/C11H20O4/c1-11(2,9(12)10(13)14-3)8-4-6-15-7-5-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： LRLFBHDTCVGJNA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate

Introduction to Methyl 2-Hydroxy-3-Methyl-3-(Oxan-4-yl)Butanoate (CAS No. 2228794-79-2)

Methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate, with the CAS number 2228794-79-2, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate consists of a butanoic acid backbone modified with a hydroxyl group at the second carbon and an ethylene oxide moiety attached to the third carbon. This configuration imparts distinctive chemical properties that are highly relevant to its potential biological activities. The presence of both hydroxyl and ester functional groups allows for diverse interactions with biological targets, making it an intriguing molecule for further investigation.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, metabolic disorders, and neurodegenerative diseases. The structural features of methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate make it a compelling candidate for such applications. Specifically, the oxan-4-yl group, which is a cyclic ether moiety, has been shown to enhance the solubility and bioavailability of compounds, thereby facilitating their absorption and distribution within biological systems.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. The hydroxyl group at the second carbon can engage in hydrogen bonding with biological targets, while the ester functionality can undergo enzymatic hydrolysis to release active pharmacophores. These properties make methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate a versatile building block for designing molecules with tailored biological activities.

Recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. In particular, researchers have found that modifications to the hydroxyl and ester groups can significantly enhance their ability to inhibit key enzymes involved in inflammatory pathways. This has led to the exploration of methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate as a lead compound for developing novel anti-inflammatory agents.

The synthesis of methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate involves a series of well-established organic reactions, including esterification, etherification, and hydroxylation. The synthesis pathway is optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to enhance the efficiency and selectivity of the reaction steps.

In addition to its potential therapeutic applications, methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate has shown promise as a biochemical probe. Its unique structural features allow researchers to study enzyme mechanisms and interactions in detail. By using this compound as a substrate or inhibitor, scientists can gain insights into the function of key enzymes involved in various biological processes.

The pharmacokinetic properties of methyl 2-hydroxy-3-methyl-3-(oxan-4-yl)butanoate have also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for systemic administration. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In conclusion, methyl 2-hydroxy-3-methyl-3-(oxan-4-ylium)butanoate (CAS No. 2228794–79–2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Furthermore, its role as a biochemical probe provides valuable insights into fundamental biological processes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.